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Compound of Interest

Compound Name: 1-Cyanoethane-1-sulfinyl chloride

Cat. No.: B13164420

Get Quote

Executive Summary
1-Cyanoethane-1-sulfinyl chloride (CAS: 1851774-95-2) is a specialized electrophilic sulfur

reagent used in the advanced modification of peptides. Unlike standard carboxyl-activating

reagents (e.g., HATU, DIC), this compound is employed to introduce the 1-cyanoethanesulfinyl

moiety onto nucleophilic residues (primary amines, thiols).

Its primary application lies in Peptidomimetic Synthesis, specifically the formation of

Sulfinamide (

) backbone linkages, which act as transition-state isosteres of the tetrahedral intermediate in
amide hydrolysis. Additionally, the electron-withdrawing cyano group adjacent to the sulfur
center modulates the electronic properties of the linkage, influencing both metabolic stability
and hydrogen-bonding potential.

Part 1: Chemical Basis & Mechanism[1]
The Reagent Profile[2][3]

Chemical Structure:
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Functionality: Chiral Sulfinyl Chloride.

Key Reactivity: Electrophilic attack at the Sulfur(IV) center by nucleophiles (amines/thiols).

Stereochemistry: The reagent possesses two chiral centers (the

-carbon and the sulfinyl sulfur), typically existing as a mixture of diastereomers unless
chirally resolved.

Mechanistic Pathway: N-Sulfinylation
The reaction between a peptide N-terminus (or side-chain amine like Lysine) and 1-
Cyanoethane-1-sulfinyl chloride proceeds via a nucleophilic substitution at the sulfur atom.

Nucleophilic Attack: The lone pair of the amine attacks the electrophilic sulfur.

Elimination: Chloride is displaced as a leaving group.

Proton Transfer: Base-mediated deprotonation yields the stable sulfinamide.

Why use this reagent?

Bioisosterism: The resulting sulfinamide bond mimics the geometry of the peptide bond but

resists proteolytic cleavage.

Electronic Tuning: The

-cyano group (

) is strongly electron-withdrawing, increasing the acidity of the adjacent proton and altering
the H-bond acceptor capability of the sulfinyl oxygen.

Visualization of Reaction Mechanism
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Caption: Nucleophilic substitution mechanism for the installation of the 1-cyanoethanesulfinyl

moiety on a peptide amine.

Part 2: Experimental Protocols
Protocol A: N-Terminal Sulfinylation on Solid Phase
Objective: To cap the N-terminus of a resin-bound peptide with a 1-cyanoethanesulfinyl group.

Reagents Required:

Resin-bound peptide (Fmoc-deprotected, free amine).

1-Cyanoethane-1-sulfinyl chloride (1.5 – 2.0 equivalents).

Dichloromethane (DCM) (Anhydrous).

Diisopropylethylamine (DIEA) or N-Methylmorpholine (NMM).

Step-by-Step Methodology:

Resin Preparation:

Swell the resin (e.g., Rink Amide, 0.1 mmol scale) in DCM for 20 minutes.

Ensure Fmoc removal is complete (positive Kaiser test).
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Critical Step: Wash the resin 3x with anhydrous DCM to remove traces of DMF/MeOH, as

sulfinyl chlorides react rapidly with protic solvents.

Reagent Activation (In Situ):

In a separate dry vial, dissolve 1-Cyanoethane-1-sulfinyl chloride (2.0 eq relative to

resin loading) in anhydrous DCM (2 mL).

Cool the solution to

on an ice bath. Sulfinyl chlorides are thermally unstable and prone to disproportionation.

Coupling Reaction:

Add DIEA (2.2 eq) to the resin suspension.

Immediately add the cooled sulfinyl chloride solution to the resin.

Agitate gently at

for 30 minutes, then allow to warm to Room Temperature (RT) for 1 hour.

Monitoring:

Perform a Chloranil Test (for secondary amines) or Kaiser Test (for primary amines). The

test should be negative (no color change), indicating complete capping of the amine.

Workup:

Drain the solvent.

Wash resin: DCM (

), DMF (

), DCM (

).
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Note: Do not use methanol in the immediate first wash to avoid potential reaction with any

residual activated species, though the sulfinamide product is stable.

Protocol B: Solution Phase Synthesis of Sulfinamide
Dipeptides
Objective: To couple an amino acid ester with 1-Cyanoethane-1-sulfinyl chloride for building

block synthesis.

Parameter Condition Reason

Solvent DCM or THF (Anhydrous)
Prevents hydrolysis of the

chloride.

Temperature to
Controls stereochemistry at the

sulfur center.

Base Triethylamine (TEA)
Scavenges HCl; milder than

inorganic bases.

Stoichiometry 1:1 (Amine : Sulfinyl Chloride)
Excess chloride can lead to

bis-sulfinylation.

Procedure:

Dissolve the amino acid ester hydrochloride (1.0 eq) in DCM.

Add TEA (2.0 eq) and cool to

.

Add 1-Cyanoethane-1-sulfinyl chloride (1.0 eq) dropwise over 15 mins.

Stir at

for 1h, then

for 1h.
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Quench with water, extract with DCM, and purify via flash chromatography

(EtOAc/Hexanes).

Part 3: Advanced Applications & Oxidation
The sulfinamide linkage (

) formed by this reagent is a versatile intermediate. It can be oxidized to a Sulfonamide (

), which is a highly stable, non-hydrolyzable peptide bond surrogate.

Oxidation Workflow
To convert the Cyanoethyl-sulfinamide to a Cyanoethyl-sulfonamide:

Reagent:

-CPBA (meta-Chloroperoxybenzoic acid) or

.

Conditions: Treat the protected peptide (in solution or on resin) with 1.2 eq of

-CPBA in DCM at

for 1 hour.

Result: Quantitative conversion of

to

.

Workflow Visualization

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13164420?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Coupling

Phase 2: Modification (Optional)

Free Amine Peptide
(Resin Bound)

Add 1-Cyanoethane-1-sulfinyl Cl
+ DIEA, 0°C

Sulfinamide Intermediate
(-S(O)NH-)

Oxidation (m-CPBA)

Oxidative Expansion

Sulfonamide Product
(-SO2NH-)

Click to download full resolution via product page

Caption: Synthetic workflow from amine coupling to sulfonamide oxidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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